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Compound of Interest

Compound Name:
3-(3-(Benzyloxy)phenyl)acrylic

acid

Cat. No.: B043721 Get Quote

This technical guide provides a comprehensive overview of (E)-3-(3-
(benzyloxy)phenyl)acrylic acid, including its chemical identifiers, synthesis protocols, and a

review of the biological activities of structurally related compounds. This document is intended

for researchers, scientists, and professionals in the field of drug development.

Chemical Identification
(E)-3-(3-(benzyloxy)phenyl)acrylic acid is a derivative of cinnamic acid, characterized by a

benzyloxy group at the meta-position of the phenyl ring.

Identifier Value

Common Name (E)-3-(3-(benzyloxy)phenyl)acrylic acid

IUPAC Name
(E)-3-(3-(phenylmethoxy)phenyl)prop-2-enoic

acid[1]

CAS Number 138835-16-2[2], 122024-75-3[3]

Molecular Formula C₁₆H₁₄O₃[1]

Molecular Weight 254.28 g/mol [1]

Synonyms

3-(3-(Benzyloxy)phenyl)acrylic acid, (E)-3-(3-

phenylmethoxyphenyl)prop-2-enoic acid, 3-

Benzyloxycinnamic acid[1][3]
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Experimental Protocols
Synthesis of (E)-3-(3-(benzyloxy)phenyl)acrylic acid

A common synthetic route to (E)-3-(3-(benzyloxy)phenyl)acrylic acid involves the benzylation

of the hydroxyl group of a precursor, such as 3-(3-hydroxyphenyl)acrylic acid.[4]

Step 1: Benzylation

Dissolve 3-(3-hydroxyphenyl)acrylic acid (1.0 equivalent) in acetone.

Add potassium carbonate (2.0 equivalents) to the solution and stir the mixture at room

temperature for 30 minutes.

Add benzyl bromide (1.2 equivalents) to the reaction mixture.

Heat the mixture to reflux for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, remove the solvent under reduced pressure.

Partition the resulting residue between water and ethyl acetate.

Separate the organic layer, wash it with brine, and dry it over anhydrous sodium sulfate.

Concentrate the organic layer to obtain the crude product.

Purify the crude product by recrystallization from ethanol to yield pure (E)-3-(3-
(benzyloxy)phenyl)acrylic acid.[4]
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Starting Materials

Reaction and Workup Final Product

3-(3-hydroxyphenyl)acrylic acid Dissolution in Acetone

Benzyl Bromide

Addition of Benzyl Bromide
Reflux (4-6h)

Potassium Carbonate

Addition of K2CO3

Acetone

Solvent Removal &
Aqueous Workup Recrystallization from Ethanol (E)-3-(3-(benzyloxy)phenyl)acrylic acid

Click to download full resolution via product page

Synthesis workflow for (E)-3-(3-(benzyloxy)phenyl)acrylic acid.

Biological Activity of Structurally Related
Compounds
While specific biological data for (E)-3-(3-(benzyloxy)phenyl)acrylic acid is not extensively

documented in publicly available literature, research on structurally similar trans-3-aryl acrylic

acids and their derivatives has revealed a range of biological activities. These findings suggest

potential areas of investigation for the title compound.
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Compound Class Biological Activity Potential Application

(E)-3-(3-methoxy-4-substituted

phenyl)-acrylic acid derivatives

AMPK activators, reduce lipid

accumulation[5]

Non-alcoholic fatty liver

disease (NAFLD)[5]

trans-3-aryl acrylic acids

Antiviral activity against

Tobacco Mosaic Virus (TMV)

[6]

Agrochemicals[6]

Hydroxycinnamic acid esters

Antioxidant, anti-inflammatory,

inhibitors of cell proliferation

enzymes[6]

Various therapeutic areas

Ferulic acid, o-coumaric acid
Antimicrobial activity against

soil-borne bacteria and fungi[6]

Agrochemicals, food

preservation

trans-Cinnamic acid

derivatives
Antitumor activities[6] Oncology

Potential Signaling Pathway Involvement
Derivatives of the structurally related ferulic acid have been shown to exert their effects on lipid

metabolism through the activation of the AMP-activated protein kinase (AMPK) signaling

pathway.[5] Activation of AMPK leads to the downregulation of sterol regulatory element-

binding protein-1 (SREBP-1), a key transcription factor in lipogenesis.[5] This suggests that

(E)-3-(3-(benzyloxy)phenyl)acrylic acid and its analogs may also interact with this or similar

metabolic signaling pathways.
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Proposed AMPK signaling pathway for related acrylic acid derivatives.

Conclusion
(E)-3-(3-(benzyloxy)phenyl)acrylic acid is a readily synthesizable organic compound. While

direct biological data is limited, the activities of structurally related compounds suggest that it

may possess interesting pharmacological properties, particularly in the areas of metabolic

disorders and as an antiviral agent. Further research is warranted to elucidate the specific

biological functions and potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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